Cas no 497061-03-7 (N-((4-(5-Chloro-2-methylphenyl)piperazinyl)thioxomethyl)(4-methylphenyl)formamide)

• Product Name: N-((4-(5-Chloro-2-methylphenyl)piperazinyl)thioxomethyl)(4-methylphenyl)formamide
• CAS No: 497061-03-7
• MF: C₂₀H₂₂ClN₃OS
• MW: 387.92618227005
• MDL: MFCD02662195
• CID: 4714710
• Update Time: 2025-07-08

N-((4-(5-Chloro-2-methylphenyl)piperazinyl)thioxomethyl)(4-methylphenyl)formamide Chemical and Physical Properties

Names and Identifiers

• N-((4-(5-CHLORO-2-METHYLPHENYL)PIPERAZINYL)THIOXOMETHYL)(4-METHYLPHENYL)FORMAMIDE
• N-[4-(5-chloro-2-methylphenyl)piperazine-1-carbothioyl]-4-methylbenzamide
• Oprea1_674437
• N-((4-(5-Chloro-2-methylphenyl)piperazinyl)thioxomethyl)(4-methylphenyl)formamide

• MDL： MFCD02662195
• Inchi： 1S/C20H22ClN3OS/c1-14-3-6-16(7-4-14)19(25)22-20(26)24-11-9-23(10-12-24)18-13-17(21)8-5-15(18)2/h3-8,13H,9-12H2,1-2H3,(H,22,25,26)
• InChI Key： CPBKWMVSOQPOHX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)N1CCN(C(NC(C2C=CC(C)=CC=2)=O)=S)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 501
• Topological Polar Surface Area: 67.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-((4-(5-Chloro-2-methylphenyl)piperazinyl)thioxomethyl)(4-methylphenyl)formamide

Introduction to N-((4-(5-Chloro-2-methylphenyl)piperazinyl)thioxomethyl)(4-methylphenyl)formamide and Its Significance in Modern Chemical Research

N-((4-(5-Chloro-2-methylphenyl)piperazinyl)thioxomethyl)(4-methylphenyl)formamide, with the CAS number 497061-03-7, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of specific functional groups, such as the piperazine ring and the thioxomethyl moiety, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

The compound's structure is a testament to the sophisticated interplay of organic chemistry principles, where the combination of aromatic rings and heterocyclic systems creates a molecule with distinct pharmacological profiles. In recent years, there has been a growing emphasis on understanding the molecular mechanisms underlying various diseases, and compounds like N-((4-(5-Chloro-2-methylphenyl)piperazinyl)thioxomethyl)(4-methylphenyl)formamide offer a promising avenue for exploring these mechanisms. The piperazine moiety, known for its role in many pharmacologically active compounds, suggests potential interactions with biological targets that could lead to innovative treatments.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with greater accuracy. By leveraging high-throughput virtual screening and molecular dynamics simulations, scientists can identify promising candidates for further experimental validation. N-((4-(5-Chloro-2-methylphenyl)piperazinyl)thioxomethyl)(4-methylphenyl)formamide has been subjected to such analyses, revealing intriguing properties that warrant further exploration. These studies have highlighted its potential as a scaffold for drug discovery, particularly in the context of central nervous system disorders where piperazine derivatives are frequently employed.

The compound's relevance is further underscored by its structural similarity to known bioactive molecules. For instance, analogs containing the piperazine ring have been investigated for their effects on neurotransmitter systems, including serotonin and dopamine pathways. The thioxomethyl group adds an additional layer of complexity, potentially influencing metabolic stability and bioavailability. These features make N-((4-(5-Chloro-2-methylphenyl)piperazinyl)thioxomethyl)(4-methylphenyl)formamide a compelling subject for researchers seeking to develop next-generation pharmaceuticals.

In the realm of medicinal chemistry, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. The preparation of N-((4-(5-Chloro-2-methylphenyl)piperazinyl)thioxomethyl)(4-methylphenyl)formamide involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's accessibility but also demonstrate the broader capabilities of modern organic synthesis.

The pharmacological evaluation of N-((4-(5-Chloro-2-methylphenyl)piperazinyl)thioxomethyl)(4-methylphenyl)formamide is ongoing, with initial studies suggesting promising activity in preclinical models. Researchers are particularly interested in its potential as an antagonist or partial agonist at various receptors. The compound's ability to modulate these interactions could lead to therapeutic benefits in conditions ranging from depression to schizophrenia. As such, it represents a significant asset in the quest for more effective treatments.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how compounds are identified and optimized. By analyzing vast datasets, algorithms can predict how modifications to a molecule might affect its biological activity. N-((4-(5-Chloro-2-methylphenyl)piperazinyl)thioxomethyl)(4-methylphenyl)formamide has been used as a training example in several machine learning models, demonstrating its utility in this context. These models have suggested modifications that could enhance its potency and selectivity, guiding future synthetic efforts.

The environmental impact of chemical research is also gaining prominence, with increasing emphasis on sustainable practices. The synthesis of N-((4-(5-Chloro-2-methylphenyl)piperazinyl)thioxomethyl)(4-methylphenyl)formamide provides an opportunity to explore greener alternatives to traditional methods. Researchers are investigating biocatalysis and flow chemistry as means to improve efficiency while reducing waste. Such approaches align with global efforts to promote sustainability in all aspects of scientific inquiry.

In conclusion, N-((4-(5-Chloro-2-methylphenyl)piperazinyl)thioxomethyl)(4-methylphenyl)formamide stands as a remarkable example of how complex molecular structures can be harnessed for therapeutic purposes. Its unique combination of functional groups and promising pharmacological properties make it a cornerstone of modern chemical research. As advancements continue in synthetic methodologies and computational biology, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.